(E)-3-(4-fluorophenyl)-N-(3-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)acrylamide
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Description
(E)-3-(4-fluorophenyl)-N-(3-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)acrylamide is a useful research compound. Its molecular formula is C21H16FN5O and its molecular weight is 373.391. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis and Biological Activity
- Synthesis and Antimicrobial Evaluation : The synthesis of new heterocyclic compounds incorporating a sulfamoyl moiety has shown potential for use as antimicrobial agents. These studies involve the creation of derivatives that exhibit moderate to high antimicrobial activities against various bacterial and fungal species (Darwish, 2014).
- Anticancer and Antioxidant Properties : Research has identified compounds with the structure of (E)-3-(4-fluorophenyl)-N-(3-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)acrylamide demonstrating potent antioxidant and anticancer activities. These compounds have been evaluated for their effects on HepG2 cells, showing significant inhibition of growth and induction of apoptosis (Sunil et al., 2010).
Chemical Structure and Dye Application
- Development of Dyes : The compound has been explored as a precursor in the synthesis of dyes for polyamide fabrics and acrylic fibers. Research in this area focuses on the creation of monoazo dyes and their color assessment, highlighting the compound's utility in materials science (Barni et al., 1985).
Antimicrobial and Antifungal Applications
- Synthesis and Evaluation of Antimicrobial Agents : Several studies have synthesized new pyrazole, pyridine, and triazolo[1,5-a]pyrimidine derivatives incorporating thiophene moieties with demonstrated antimicrobial and antifungal activities. These compounds have been found to be more potent than standard drugs against specific fungal species, illustrating the compound's relevance in developing new antimicrobial agents (Mabkhot et al., 2016).
Properties
IUPAC Name |
(E)-3-(4-fluorophenyl)-N-[3-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16FN5O/c1-14-24-25-20-11-10-19(26-27(14)20)16-3-2-4-18(13-16)23-21(28)12-7-15-5-8-17(22)9-6-15/h2-13H,1H3,(H,23,28)/b12-7+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDYSKPPYGNUZMC-KPKJPENVSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C2N1N=C(C=C2)C3=CC(=CC=C3)NC(=O)C=CC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=NN=C2N1N=C(C=C2)C3=CC(=CC=C3)NC(=O)/C=C/C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16FN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.